Cas no 19397-74-1 (Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate)

• Product Name: Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate
• CAS No: 19397-74-1
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD00022192
• CID: 123545
• PubChem ID: 695057
• Update Time: 2025-06-08

Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]thiophene-2-carboxylicacid, 4,5-dihydro-, ethyl ester
• 4,5-dihydro-2-(ethoxycarbonyl)naphtho[1,2-b]thiophene
• ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate
• 4,5-DIHYDRO-2-(ETHOXYCARBONYL)NAPTHO(1,2-B)THIOPENE
• 4,5-DIHYDRO-2-(ETHOXYCARBONYL)NAPHTHO(1,2-B)THIOPHENE
• MLS000545670
• HMS2297K18
• SMR000162638
• AK175325
• ethyl 4,5-dihydrobenzo[g][1]benzothiole-2-carboxylate
• 4,5-Dihydronaphtho[1,2-b]thiophene-2-carboxylic acid ethyl ester
• 4,5-DIHYDRO-NAPHTHO[1
• CHEMBL1472261
• DS-8991
• SY115536
• MFCD00022192
• ethyl4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate
• CS-0151723
• AA-516/30131057
• 19397-74-1
• SCHEMBL14128466
• AKOS024324065
• DB-142312
• ETHYL 4H,5H-NAPHTHO[1,2-B]THIOPHENE-2-CARBOXYLATE
• Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate

• MDL： MFCD00022192
• Inchi： 1S/C15H14O2S/c1-2-17-15(16)13-9-11-8-7-10-5-3-4-6-12(10)14(11)18-13/h3-6,9H,2,7-8H2,1H3
• InChI Key： VAEWXGXOYMXYFS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC2=C1C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 258.071
• Monoisotopic Mass: 258.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 4.1

Additional information on Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate

Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate (CAS No. 19397-74-1): An Overview of Its Structure, Properties, and Applications

Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate (CAS No. 19397-74-1) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of naphthothiophenes, which are characterized by their fused ring systems consisting of a naphthalene and a thiophene moiety. The presence of the ethyl ester group further adds to its chemical versatility and reactivity.

The molecular formula of Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate is C₁₆H₁₆O₂S, with a molecular weight of approximately 276.36 g/mol. The compound exhibits a high degree of aromaticity due to the conjugated π-electron system within its structure. This aromaticity contributes to its stability and reactivity in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for use in various synthetic processes and analytical techniques.

The synthesis of Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate can be achieved through several routes, including the cyclization of appropriate precursors followed by esterification. One common method involves the reaction of 4-bromo-1-naphthaldehyde with ethyl thioglycolate in the presence of a base such as potassium tert-butoxide. The resulting intermediate undergoes cyclization to form the desired product. This synthetic route has been extensively studied and optimized to improve yield and purity.

Recent research has focused on the potential applications of Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate in various fields. In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of drugs with anti-inflammatory and anticancer properties. For instance, studies have demonstrated that derivatives of naphthothiophenes can inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for the development of new anti-inflammatory agents.

In addition to its pharmaceutical applications, Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate has been explored for its use in materials science. The unique electronic properties of naphthothiophenes make them suitable for applications in organic electronics and photovoltaic devices. Research has shown that these compounds can be used as electron donors or acceptors in organic solar cells, contributing to improved device performance and efficiency.

The environmental impact of Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate is also an important consideration. Studies have indicated that this compound is relatively stable under environmental conditions and does not readily degrade into harmful byproducts. However, proper disposal and handling practices should be followed to minimize any potential environmental risks.

In conclusion, Ethyl 4,5-dihydronaphtho[1,2-b]thiophene-2-carboxylate (CAS No. 19397-74-1) is a versatile compound with a wide range of applications in chemistry and related fields. Its unique structural features and chemical properties make it an important intermediate in the synthesis of pharmaceuticals and materials with advanced functionalities. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern scientific endeavors.